Cas no 2034419-18-4 (3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034419-18-4
• MF: C₁₃H₁₃N₇O₂S
• MW: 331.353019475937
• CID: 6203740
• PubChem ID: 121021827
• Update Time: 2025-10-31

3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• AKOS026698129
• 3-[1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• 2034419-18-4
• F6559-0978
• 3-(1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• 3-[1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one

• Inchi： 1S/C13H13N7O2S/c21-12-10-9(3-6-23-10)16-18-20(12)8-1-4-19(5-2-8)13(22)11-14-7-15-17-11/h3,6-8H,1-2,4-5H2,(H,14,15,17)
• InChI Key： XNPNRLGOMKIGPC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(C3=NC=NN3)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 331.08514386g/mol
• Monoisotopic Mass: 331.08514386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 135Ų

Additional information on 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one

Introduction to Compound with CAS No. 2034419-18-4 and Product Name: 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one

The compound with the CAS number 2034419-18-4 and the product name 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple heterocyclic rings and functional groups, making it a promising candidate for various therapeutic applications. The compound's unique architecture suggests potential interactions with biological targets that could lead to novel drug candidates.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The presence of triazole, piperidine, and thieno[3,2-d][1,2,3]triazine moieties in this compound underscores its potential as a scaffold for pharmacological exploration. These heterocycles are well-known for their ability to form stable complexes with biological targets, making them valuable in the design of small-molecule drugs.

The 1H-1,2,4-triazole-5-carbonyl moiety is particularly noteworthy due to its role as a key pharmacophore in several bioactive molecules. This group has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In the context of the described compound, this moiety likely contributes to its binding affinity and specificity towards target proteins or enzymes. The carbonyl group's ability to participate in hydrogen bonding and hydrophobic interactions further enhances its potential as a drug-like entity.

The piperidin-4-yl substituent is another critical feature of this compound. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties and ability to modulate receptor activity. This particular substitution pattern suggests that the compound may exhibit central nervous system (CNS) activity or interact with receptors involved in neurotransmitter pathways. The 4-position of the piperidine ring is particularly significant as it often serves as a site for functionalization to enhance drug-like characteristics.

The thieno[3,2-d][1,2,3]triazin-4-one core is a relatively less explored structure but has shown promise in recent studies. This fused heterocyclic system combines a thiophene ring with a triazine moiety, creating a versatile scaffold for drug discovery. The triazine ring provides multiple sites for functionalization, allowing for the introduction of diverse pharmacophores. Additionally, the thiophene ring contributes to the compound's lipophilicity and potential membrane permeability, which are crucial factors in drug design.

Current research trends indicate that multifunctional compounds—those capable of targeting multiple biological pathways—are gaining increasing attention in drug development. The described compound's complex structure suggests that it may possess such multifunctional properties. For instance, it could simultaneously interact with different enzymes or receptors involved in disease pathways, leading to synergistic therapeutic effects. This concept aligns with the growing interest in polypharmacology as a strategy to improve treatment outcomes.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to conditions such as inflammation or neurodegeneration. These early findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential. The compound's ability to modulate multiple targets makes it an attractive candidate for developing combination therapies that could overcome resistance mechanisms associated with single-agent treatments.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of each heterocyclic ring while maintaining overall structural integrity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have likely been employed to construct key bonds within the molecule. The successful synthesis not only demonstrates the synthetic chemist's expertise but also paves the way for further structural optimization and derivatization.

As computational methods advance, virtual screening and molecular modeling are becoming indispensable tools in drug discovery. These techniques can rapidly assess the binding affinity and specificity of small molecules like 3-1-(1H-1,2,4-triazole-5-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one towards various biological targets. By integrating experimental data with computational predictions, researchers can prioritize compounds for further testing and reduce the time and cost associated with traditional high-throughput screening methods.

The future prospects of this compound are promising but depend on rigorous preclinical testing and validation. Further studies will be needed to evaluate its safety profile, pharmacokinetic properties, and efficacy in animal models before human clinical trials can be initiated. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and clinicians will be essential to translate this promising lead into a viable therapeutic agent.

In conclusion,3-1-(1H-1,2，